Cas no 1253577-24-0 (2-(6-Fluoropyridin-3-yl)propan-1-ol)

• Product Name: 2-(6-Fluoropyridin-3-yl)propan-1-ol
• CAS No: 1253577-24-0
• MF: C₈H₁₀FNO
• MW: 155.169505596161
• MDL: MFCD28334846
• CID: 4782626
• Update Time: 2025-06-07

2-(6-Fluoropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(6-fluoropyridin-3-yl)propan-1-ol
• 3-Pyridineethanol, 6-fluoro-beta-methyl-
• 2-(6-Fluoropyridin-3-yl)propan-1-ol

• MDL： MFCD28334846
• Inchi： 1S/C8H10FNO/c1-6(5-11)7-2-3-8(9)10-4-7/h2-4,6,11H,5H2,1H3
• InChI Key： MWGPLDFBAUASOI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(C)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(6-Fluoropyridin-3-yl)propan-1-ol

Introduction to 2-(6-Fluoropyridin-3-yl)propan-1-ol (CAS No. 1253577-24-0)

2-(6-Fluoropyridin-3-yl)propan-1-ol, with the CAS number 1253577-24-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a fluorinated pyridine ring with a propanol moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(6-Fluoropyridin-3-yl)propan-1-ol is defined by its molecular formula, C₉H₁₀FN₁O, and its molecular weight of 169.18 g/mol. The presence of the fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. These properties make it an attractive candidate for the development of novel drugs and therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to enhance the potency and selectivity of drug candidates. The fluorine atom can modulate the lipophilicity, metabolic stability, and binding affinity of molecules, thereby improving their pharmacological profiles. 2-(6-Fluoropyridin-3-yl)propan-1-ol is no exception, and its unique structure has been exploited in various research studies to develop new therapeutic agents.

One notable application of 2-(6-Fluoropyridin-3-yl)propan-1-ol is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For example, a recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors for protein kinases, which are implicated in various cancers and inflammatory diseases. The researchers found that derivatives of 2-(6-Fluoropyridin-3-yl)propan-1-ol exhibited high selectivity and potency against these targets, making them promising candidates for further development.

Beyond its use as an intermediate in drug discovery, 2-(6-Fluoropyridin-3-yl)propan-1-ol has also shown potential as a lead compound for developing new therapeutic agents. A study published in Bioorganic & Medicinal Chemistry Letters explored the antiviral activity of this compound and its derivatives against several viral strains, including influenza and herpes simplex viruses. The results indicated that certain derivatives exhibited significant antiviral activity, suggesting that further optimization could lead to the development of novel antiviral drugs.

The synthetic accessibility of 2-(6-Fluoropyridin-3-yl)propan-1-ol has also contributed to its popularity in research laboratories. Several efficient synthetic routes have been developed to prepare this compound, making it readily available for various applications. One such route involves the nucleophilic substitution reaction between 6-fluoropyridine and an appropriate halide or tosylate derivative, followed by reduction to form the alcohol functionality. These synthetic methods have been optimized to achieve high yields and purity, ensuring that researchers can obtain high-quality material for their studies.

In addition to its applications in medicinal chemistry, 2-(6-Fluoropyridin-3-yl)propan-1-ol has also found use in other areas of chemical research. For instance, it has been used as a building block for constructing complex organic molecules with diverse functionalities. The presence of both the pyridine ring and the alcohol group provides multiple points for functionalization, allowing chemists to tailor the properties of the final product according to their specific needs.

The environmental impact and safety profile of 2-(6-Fluoropyridin-3-y l)propan - 1 - ol strong > have also been evaluated in several studies . While this compound is generally considered safe for laboratory use , proper handling procedures should be followed to ensure worker safety . Additionally , environmental considerations such as biodegradability and ecotoxicity have been assessed , with results indicating that this compound does not pose significant environmental risks when used responsibly . p > < p >In conclusion ,< strong > 2 - ( 6 - Fluoropyridin - 3 - yl ) propan - 1 - ol ( CAS No . 1253577 - 24 - 0 ) strong > is a highly versatile organic compound with a wide range of applications in medicinal chemistry , pharmaceutical research , and other areas of chemical science . Its unique structural features make it an attractive candidate for developing novel drugs and therapeutic agents , while its synthetic accessibility ensures that it remains a valuable tool for researchers worldwide . As ongoing research continues to uncover new possibilities ,< strong > 2 - ( 6 - Fluoropyridin - 3 - yl ) propan - 1 - ol strong > is poised to play an increasingly important role in advancing our understanding and treatment of various diseases . p > article > response >